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Abstract

Gallanilide, scientifically known as N-phenyl-3,4,5-trihydroxybenzamide, is a synthetic
derivative of gallic acid, a naturally occurring polyphenol renowned for its diverse biological
activities. This technical guide provides an in-depth overview of the synthesis, characterization,
and potential biological applications of gallanilide. Drawing upon established methodologies
for the synthesis of gallic acid amides, this document outlines detailed experimental protocols.
Furthermore, it presents a thorough analysis of the expected analytical data for the
characterization of gallanilide, based on spectroscopic data from structurally related
compounds. The guide also explores the promising biological activities of gallanilide, focusing
on its potential as an antioxidant and anti-inflammatory agent, and elucidates the key signaling
pathways, namely the NF-kB and Keapl-Nrf2 pathways, that are likely modulated by this
compound. This document is intended to serve as a valuable resource for researchers and
professionals in the fields of medicinal chemistry, pharmacology, and drug development.

Introduction

Galllic acid (3,4,5-trihydroxybenzoic acid) is a phenolic acid found in a variety of plants and
fruits, and is known for its potent antioxidant, anti-inflammatory, and anticancer properties.[1][2]
Chemical modification of gallic acid, such as through the formation of amides, offers a
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promising strategy to enhance its pharmacological profile.[3] Gallanilide, the amide derivative
of gallic acid and aniline, is a molecule of significant interest due to the combined structural
features of a polyphenol and a phenylamide. This guide details the synthesis and
characterization of gallanilide and explores its potential biological activities based on the
known properties of its parent compounds and structurally similar molecules.

Synthesis of Gallanilide (N-phenyl-3,4,5-
trihydroxybenzamide)

The synthesis of gallanilide typically involves a multi-step process to circumvent the reactivity
of the hydroxyl groups of gallic acid during amide bond formation. The general strategy
includes the protection of the hydroxyl groups, followed by activation of the carboxylic acid and
subsequent amidation with aniline, and finally, deprotection to yield the desired product.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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